Cas no 21752-35-2 ((R)-(+)-N-(1-Phenylethyl)phthalamic acid)

(R)-(+)-N-(1-Phenylethyl)phthalamic acid is a chiral derivative of phthalic acid, featuring an (R)-(+)-1-phenylethylamine moiety. This compound is primarily utilized as an intermediate in asymmetric synthesis and chiral resolution processes. Its enantiomeric purity makes it valuable for the preparation of stereoselective catalysts and ligands in organic chemistry. The rigid phthalamic acid backbone enhances stability, while the chiral center allows for precise control in stereochemical transformations. This product is particularly useful in pharmaceutical research for the synthesis of enantiomerically pure compounds. Its well-defined structure and high chemical stability ensure consistent performance in demanding synthetic applications.
(R)-(+)-N-(1-Phenylethyl)phthalamic acid structure
21752-35-2 structure
Product Name:(R)-(+)-N-(1-Phenylethyl)phthalamic acid
CAS No:21752-35-2
MF:C16H15NO3
MW:269.295204401016
MDL:MFCD00063050
CID:280261
PubChem ID:24869857
Update Time:2025-06-08

(R)-(+)-N-(1-Phenylethyl)phthalamic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-((1-Phenylethyl)carbamoyl)benzoic acid
    • (R)-(+)-N-(alpha-Methylbenzyl)phthalamic Acid
    • (R)-(+)-N-(1-Phenylethyl)phthalamic acid
    • Benzoic acid,2-[[[(1R)-1-phenylethyl]amino]carbonyl]-
    • (R)-(+)-N-(&alpha
    • 2-{[(1R)-1-phenylethyl]carbamoyl}benzoic acid
    • S-(+)-N-(1-PHENYLETHYL)PHTHALAMIC ACID
    • (R)-o-(((1-Phenylethyl)amino)carbonyl)benzoic acid
    • Benzoic acid, 2-[[[(1R)-1-phenylethyl]amino]carbonyl]-
    • 2-[[(1R)-1-phenylethyl]carbamoyl]benzoic acid
    • 1048AB
    • NS00026960
    • SCHEMBL1285869
    • J-014274
    • 21752-35-2
    • (r)-n-(1-phenylethyl)phthalamic acid
    • A853543
    • T72086
    • (R)-2-((1-Phenylethyl)carbamoyl)benzoicacid
    • AKOS015840183
    • SS-4857
    • (R)-(+)-N-(1-Phenylethyl)phthalamic acid, 97%
    • DTXSID80176151
    • M1622
    • (R)-(+)-(alpha-Methylbenzyl)phthalamic Acid
    • BP-12912
    • MFCD00063050
    • EINECS 244-570-0
    • (+)-N-(1-Phenylethyl)phthalic acid monoamide
    • AKOS010367584
    • (r)-2-(1-phenylethylcarbamoyl)benzoic acid
    • VCFKXWGKKDZMPO-LLVKDONJSA-N
    • MDL: MFCD00063050
    • Inchi: 1S/C16H15NO3/c1-11(12-7-3-2-4-8-12)17-15(18)13-9-5-6-10-14(13)16(19)20/h2-11H,1H3,(H,17,18)(H,19,20)/t11-/m1/s1
    • InChI Key: VCFKXWGKKDZMPO-LLVKDONJSA-N
    • SMILES: O=C(C1C=CC=CC=1C(=O)O)N[C@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 271.12091
  • Monoisotopic Mass: 269.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 130-135 °C (lit.)
  • Boiling Point: 500.3±43.0 °C at 760 mmHg
  • Flash Point: 256.4±28.2 °C
  • Refractive Index: 1.605
  • PSA: 66.4
  • LogP: 3.26670
  • Optical Activity: [α]24/D +46°, c = 2 in ethanol
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

(R)-(+)-N-(1-Phenylethyl)phthalamic acid Security Information

(R)-(+)-N-(1-Phenylethyl)phthalamic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019098904-10g
(R)-2-((1-Phenylethyl)carbamoyl)benzoic acid
21752-35-2 95%
10g
$156.80 2023-09-02
TRC
P399403-50mg
(R)-(+)-N-(1-Phenylethyl)phthalamic Acid
21752-35-2
50mg
$ 50.00 2022-06-03
TRC
P399403-100mg
(R)-(+)-N-(1-Phenylethyl)phthalamic Acid
21752-35-2
100mg
$ 65.00 2022-06-03
TRC
P399403-500mg
(R)-(+)-N-(1-Phenylethyl)phthalamic Acid
21752-35-2
500mg
$ 95.00 2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M1622-1g
(R)-(+)-N-(1-Phenylethyl)phthalamic acid
21752-35-2 98.0%(LC&T)
1g
¥460.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M1622-5g
(R)-(+)-N-(1-Phenylethyl)phthalamic acid
21752-35-2 98.0%(LC&T)
5g
¥1735.0 2022-06-10
Apollo Scientific
OR322163-1g
(R)-(+)-N-(1-Phenylethyl)phthalamic acid
21752-35-2 97+%
1g
£57.00 2025-02-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R863397-250mg
(R)-(+)-N-(α-Methylbenzyl)phthalamic Acid
21752-35-2 ≥98%(HPLC)(T)
250mg
¥183.60 2022-09-28
abcr
AB250245-10 g
(R)-(+)-(alpha-Methylbenzyl)phthalamic acid
21752-35-2
10g
€299.00 2022-06-11
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
461458-1G
(R)-(+)-N-(1-Phenylethyl)phthalamic acid
21752-35-2 97%
1G
¥572.73 2022-02-24

(R)-(+)-N-(1-Phenylethyl)phthalamic acid Related Literature

Additional information on (R)-(+)-N-(1-Phenylethyl)phthalamic acid

Comprehensive Overview of (R)-(+)-N-(1-Phenylethyl)phthalamic acid (CAS No. 21752-35-2)

(R)-(+)-N-(1-Phenylethyl)phthalamic acid (CAS No. 21752-35-2) is a chiral organic compound widely recognized for its applications in asymmetric synthesis and pharmaceutical research. This compound, characterized by its enantiopure form, plays a pivotal role in the development of optically active intermediates. Its unique structure, featuring a phthalimide moiety and a phenylethyl group, makes it a valuable building block in medicinal chemistry and material science.

The growing interest in chiral auxiliaries and enantioselective catalysis has propelled the demand for compounds like (R)-(+)-N-(1-Phenylethyl)phthalamic acid. Researchers are increasingly exploring its potential in designing drug candidates with improved efficacy and reduced side effects. The compound's stereochemical purity is critical for applications in pharmaceutical formulations, where even minor impurities can significantly impact biological activity.

In recent years, the rise of green chemistry and sustainable synthesis methods has influenced the production of (R)-(+)-N-(1-Phenylethyl)phthalamic acid. Manufacturers are adopting eco-friendly protocols to minimize waste and reduce the use of hazardous reagents. This aligns with the global shift toward sustainable chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's role in crystallization-induced dynamic resolution (CIDR), a technique gaining traction for its ability to enhance enantiomeric excess. Scientists are leveraging (R)-(+)-N-(1-Phenylethyl)phthalamic acid to study chiral recognition mechanisms, addressing common queries about chiral separation techniques and racemization prevention.

The compound's thermal stability and solubility profile are also under scrutiny, particularly for applications in high-performance liquid chromatography (HPLC) and solid-phase synthesis. These properties are frequently discussed in forums and publications, reflecting the compound's versatility in analytical and synthetic chemistry.

As the pharmaceutical industry continues to prioritize precision medicine, the demand for enantiomerically pure compounds like (R)-(+)-N-(1-Phenylethyl)phthalamic acid is expected to rise. Its integration into targeted drug delivery systems and bioconjugation strategies highlights its relevance in cutting-edge research.

In summary, (R)-(+)-N-(1-Phenylethyl)phthalamic acid (CAS No. 21752-35-2) stands as a cornerstone in chiral chemistry, bridging the gap between academic discovery and industrial application. Its multifaceted utility ensures its prominence in ongoing scientific advancements.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd